Cas no 866867-15-4 (8-8-(4-methylbenzenesulfonyl)-2H,3H-1,4dioxino2,3-gquinolin-9-yl-1,4-dioxa-8-azaspiro4.5decane)

• Product name: 8-8-(4-methylbenzenesulfonyl)-2H,3H-1,4dioxino2,3-gquinolin-9-yl-1,4-dioxa-8-azaspiro4.5decane
• CAS No: 866867-15-4
• MF: C₂₅H₂₆N₂O₆S
• MW: 482.548745632172
• CID: 6410968
• PubChem ID: 18559518

8-8-(4-methylbenzenesulfonyl)-2H,3H-1,4dioxino2,3-gquinolin-9-yl-1,4-dioxa-8-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 8-8-(4-methylbenzenesulfonyl)-2H,3H-1,4dioxino2,3-gquinolin-9-yl-1,4-dioxa-8-azaspiro4.5decane
• AKOS001857870
• 9-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-8-tosyl-2,3-dihydro-[1,4]dioxino[2,3-g]quinoline
• 9-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-8-(4-methylphenyl)sulfonyl-2,3-dihydro-[1,4]dioxino[2,3-g]quinoline
• 9-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-8-[(4-methylphenyl)sulfonyl]-2,3-dihydro[1,4]dioxino[2,3-g]quinoline
• 8-[8-(4-methylbenzenesulfonyl)-2H,3H-[1,4]dioxino[2,3-g]quinolin-9-yl]-1,4-dioxa-8-azaspiro[4.5]decane
• 866867-15-4
• F1607-0125

• Inchi： 1S/C25H26N2O6S/c1-17-2-4-18(5-3-17)34(28,29)23-16-26-20-15-22-21(30-10-11-31-22)14-19(20)24(23)27-8-6-25(7-9-27)32-12-13-33-25/h2-5,14-16H,6-13H2,1H3
• InChI Key： UINAYRVIXUCUJG-UHFFFAOYSA-N
• SMILES： N1C2C(=CC3OCCOC=3C=2)C(N2CCC3(OCCO3)CC2)=C(S(C2=CC=C(C)C=C2)(=O)=O)C=1

Computed Properties

• Exact Mass: 482.15115773g/mol
• Monoisotopic Mass: 482.15115773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.6Ų
• XLogP3: 3.1

Additional information on 8-8-(4-methylbenzenesulfonyl)-2H,3H-1,4dioxino2,3-gquinolin-9-yl-1,4-dioxa-8-azaspiro4.5decane

Comprehensive Analysis of 8-8-(4-methylbenzenesulfonyl)-2H,3H-1,4-dioxino[2,3-g]quinolin-9-yl-1,4-dioxa-8-azaspiro[4.5]decane (CAS No. 866867-15-4)

The compound 8-8-(4-methylbenzenesulfonyl)-2H,3H-1,4-dioxino[2,3-g]quinolin-9-yl-1,4-dioxa-8-azaspiro[4.5]decane (CAS No. 866867-15-4) is a structurally complex molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique spirocyclic and quinoline moieties make it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential due to its heterocyclic framework, which is often associated with bioactive properties.

One of the key features of this compound is its sulfonyl group, which enhances its stability and reactivity. The presence of the 4-methylbenzenesulfonyl moiety is particularly noteworthy, as it is commonly found in compounds with enzyme inhibitory or receptor modulation activities. This has led to speculation about its potential use in targeting specific biological pathways, a topic frequently searched by users interested in precision medicine and targeted therapies.

In recent years, the demand for spirocyclic compounds like 8-8-(4-methylbenzenesulfonyl)-2H,3H-1,4-dioxino[2,3-g]quinolin-9-yl-1,4-dioxa-8-azaspiro[4.5]decane has surged, driven by their versatility in drug design. These compounds are often explored for their ability to mimic natural substrates or interfere with protein-protein interactions, a hot topic in AI-driven drug discovery. Users searching for "spirocyclic compounds in drug development" or "CAS 866867-15-4 applications" will find this compound particularly relevant.

The 1,4-dioxa-8-azaspiro[4.5]decane segment of the molecule is another critical aspect, as it contributes to the compound's conformational rigidity. This property is highly valued in medicinal chemistry, where rigid structures often lead to improved binding affinity and selectivity. Given the growing interest in fragment-based drug design, this compound's structural features align well with current trends in the field.

From a synthetic perspective, the preparation of CAS No. 866867-15-4 involves multi-step organic reactions, including sulfonylation and cyclization processes. Researchers often search for "synthetic routes for spirocyclic quinoline derivatives" or "optimization of sulfonyl-containing compounds," making this compound a subject of interest in methodology development. Its synthesis is a testament to the advancements in green chemistry, as newer protocols aim to reduce waste and improve yields.

Beyond pharmaceuticals, 8-8-(4-methylbenzenesulfonyl)-2H,3H-1,4-dioxino[2,3-g]quinolin-9-yl-1,4-dioxa-8-azaspiro[4.5]decane has potential applications in material science. Its aromatic and heterocyclic components could be leveraged in the development of organic electronic materials or fluorescent probes. This aligns with the increasing popularity of searches like "organic compounds for optoelectronics" or "quinoline-based materials."

In conclusion, CAS No. 866867-15-4 represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a valuable subject for ongoing research. Whether in drug discovery, material science, or synthetic methodology, this compound continues to inspire innovation and curiosity among scientists and industry professionals alike.